Lubiprostone

Description

Lubiprostone, known by the brand name Amitiza, is a medication primarily used to manage chronic idiopathic constipation, irritable bowel syndrome with constipation (IBS-C) in women, and opioid-induced constipation . Developed by Sucampo Pharmaceuticals, it gained FDA approval in 2006 . Health Canada approved it in 2015, and the National Institute for Health and Care Excellence (NICE) recommended its use in the UK in July 2014 . It is also available as a generic medication .

As a laxative, Lubiprostone addresses constipation by increasing fluid secretion in the bowel, facilitating easier stool passage and relieving associated symptoms . It is prescribed for chronic idiopathic constipation, opioid-induced constipation in individuals with chronic non-cancer pain, and IBS-C in adult women . Lubiprostone has not been studied in children, and its effectiveness is not established in patients taking diphenylheptane opioids like methadone . The medication comes in a liquid-filled capsule and requires a doctor's prescription .

Lubiprostone is a bicyclic fatty acid derived from prostaglandin E1, which activates ClC-2 chloride channels on gastrointestinal epithelial cells . This action promotes chloride-rich fluid secretion, softening the stool, increasing intestinal motility, and facilitating spontaneous bowel movements . Lubiprostone does not typically lead to drug tolerance, chemical dependency, or changes in serum electrolyte concentrations . A similar chemical compound, also a prostaglandin derivative, is Misoprostol, which is used to protect the stomach lining in patients taking NSAIDs .

• CAS No.: 136790-76-6
• Product Name: Lubiprostone
• Molecular Formula: C20H32F2O5
• Molecular Weight: 390.5 g/mol
• IUPAC Name: 7-[(2R)-2-(1,1-difluoropentyl)-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-yl]heptanoic acid
• Standard InChI: InChI=1S/C20H32F2O5/c1-2-3-11-19(21,22)20(26)12-10-15-14(16(23)13-17(15)27-20)8-6-4-5-7-9-18(24)25/h14-15,17,26H,2-13H2,1H3,(H,24,25)/t14?,15?,17?,20-/m1/s1
• Standard InChIKey: WGFOBBZOWHGYQH-IDQKJFIUSA-N
• SMILES: CCCCC(C1(CCC2C(O1)CC(=O)C2CCCCCCC(=O)O)O)(F)F
• Canonical SMILES: CCCCC(C1(CCC2C(O1)CC(=O)C2CCCCCCC(=O)O)O)(F)F
• Appearance: White to Off-White Solid
• Purity: > 95%
• Synonyms: 0211, RU; 0211, SPI; Amitiza; lubiprostone; Prostan-1-oic acid, 16,16-difluoro-11-hydroxy-9,15-dioxo-, (11alpha)-; RU 0211; RU-0211; RU0211; SPI 0211; SPI-0211; SPI0211
• Reference: Array; Zhang et al. Concise, scalable and enantioselective total synthesis of prostaglandins. Nature Chemistry, DOI: 10.1038/s41557-021-00706-1, published online 27 May 2021
• PubChem Compound: 59773080
• Last Modified: Aug 15 2023